Cas no 2138568-22-4 (2-(4-chloro-3-methoxy-1,2-thiazol-5-yl)acetic acid)

• Product Name: 2-(4-chloro-3-methoxy-1,2-thiazol-5-yl)acetic acid
• CAS No: 2138568-22-4
• MF: C₆H₆ClNO₃S
• MW: 207.634739398956
• CID: 5991477
• PubChem ID: 165832946
• Update Time: 2025-08-03

2-(4-chloro-3-methoxy-1,2-thiazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-methoxy-5-isothiazoleacetic acid
• 2-(4-Chloro-3-methoxyisothiazol-5-yl)acetic acid
• 2-(4-chloro-3-methoxy-1,2-thiazol-5-yl)acetic acid
• EN300-1139241
• 2138568-22-4

• Inchi： 1S/C6H6ClNO3S/c1-11-6-5(7)3(12-8-6)2-4(9)10/h2H2,1H3,(H,9,10)
• InChI Key： OJXZKSVBBKDIOP-UHFFFAOYSA-N
• SMILES： S1C(CC(O)=O)=C(Cl)C(OC)=N1

Computed Properties

• Exact Mass: 206.9756919g/mol
• Monoisotopic Mass: 206.9756919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.531±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 252.2±22.0 °C(Predicted)
• pka: 3.41±0.10(Predicted)

Additional information on 2-(4-chloro-3-methoxy-1,2-thiazol-5-yl)acetic acid

Comprehensive Overview of 2-(4-chloro-3-methoxy-1,2-thiazol-5-yl)acetic acid (CAS No. 2138568-22-4)

2-(4-chloro-3-methoxy-1,2-thiazol-5-yl)acetic acid (CAS No. 2138568-22-4) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound features a thiazole ring substituted with chloro and methoxy groups, along with an acetic acid side chain, making it a versatile intermediate in organic synthesis. Its molecular formula is C₆H₆ClNO₃S, and it has garnered attention for its unique structural properties and applications.

The thiazole core in 2-(4-chloro-3-methoxy-1,2-thiazol-5-yl)acetic acid is a critical scaffold in medicinal chemistry, often associated with bioactive molecules. Researchers are increasingly exploring its derivatives for their potential in drug discovery, particularly in the development of anti-inflammatory and antimicrobial agents. The presence of the chloro and methoxy substituents enhances the compound's reactivity, enabling its use in cross-coupling reactions and other synthetic transformations.

In recent years, the demand for heterocyclic compounds like 2-(4-chloro-3-methoxy-1,2-thiazol-5-yl)acetic acid has surged due to their role in designing novel small-molecule therapeutics. The compound's ability to act as a building block for more complex structures makes it invaluable in high-throughput screening and combinatorial chemistry. Additionally, its applications extend to agrochemicals, where it serves as a precursor for developing crop protection agents.

From a synthetic perspective, 2-(4-chloro-3-methoxy-1,2-thiazol-5-yl)acetic acid can be prepared through multi-step organic reactions, including cyclization and functional group interconversion. Its carboxylic acid moiety allows for further derivatization, such as esterification or amide formation, broadening its utility in chemical libraries. The compound's stability under standard laboratory conditions also makes it a reliable candidate for scale-up synthesis.

The growing interest in sustainable chemistry has led researchers to explore greener synthetic routes for compounds like 2-(4-chloro-3-methoxy-1,2-thiazol-5-yl)acetic acid. Techniques such as microwave-assisted synthesis and catalysis are being investigated to reduce waste and improve yields. These advancements align with the broader industry trend toward environmentally friendly chemical processes.

In the pharmaceutical sector, 2-(4-chloro-3-methoxy-1,2-thiazol-5-yl)acetic acid is being studied for its potential in treating metabolic disorders and infectious diseases. Its structural similarity to other thiazole-based drugs suggests possible bioactivity against specific enzymatic targets. Preclinical studies are underway to evaluate its efficacy and safety profile, with promising preliminary results.

Market analysts predict a steady rise in the demand for 2-(4-chloro-3-methoxy-1,2-thiazol-5-yl)acetic acid, driven by its applications in drug development and material science. Suppliers and manufacturers are scaling up production to meet the needs of academic and industrial researchers. The compound's patent landscape is also evolving, with several filings highlighting its potential in proprietary formulations.

For researchers seeking reliable sources of 2-(4-chloro-3-methoxy-1,2-thiazol-5-yl)acetic acid, it is essential to partner with certified suppliers who provide high-purity batches. Analytical techniques such as HPLC and NMR are recommended for quality control. Proper storage conditions, including protection from moisture and light, ensure the compound's long-term stability.

In summary, 2-(4-chloro-3-methoxy-1,2-thiazol-5-yl)acetic acid (CAS No. 2138568-22-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity make it a valuable asset in modern chemical research. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing innovative therapies and sustainable technologies.